BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Optimizing Reglone® Application for Maximum
Desiccant Efficacy: A Technical Support Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Reglone

Cat. No.: B022050

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the optimal application of Reglone® (active
ingredient: diquat) for maximum desiccant effect. This guide includes troubleshooting advice,
frequently asked questions (FAQSs), detailed experimental protocols, and quantitative data
summaries to assist in experimental design and execution.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for Reglone® as a desiccant?

Reglone®, containing the active ingredient diquat, is a non-selective, contact herbicide that
acts as a desiccant by disrupting cell membranes and interfering with photosynthesis.[1] Upon
contact with green plant tissue, it is rapidly absorbed.[2][3] Sunlight then activates the diquat,
leading to the production of reactive oxygen species that destroy cell membranes, causing
rapid water loss and desiccation of the plant tissue.[4] This mode of action is localized,
meaning it only affects the parts of the plant it directly contacts.[3]

Q2: What is the optimal time of day to apply Reglone® for maximum efficacy?

Application during periods of low light, such as in the evening or on cloudy days, is
recommended to maximize the efficacy of Reglone®.[3][4][5][6] This allows the product to be
absorbed and spread over the plant's surface before the rapid, light-activated desiccation
process begins.[6][7][8][9] Applying in bright sunlight can cause rapid cell death at the point of
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contact, limiting the movement of the active ingredient throughout the plant tissues and
potentially resulting in incomplete desiccation.

Q3: What is the correct crop stage for Reglone® application?

Applying Reglone® at the correct crop stage is crucial to ensure effective desiccation without
negatively impacting yield or seed quality. Application timing varies by crop:

o Peas (Green): Apply when the average moisture content is no more than 45%, and the crop
has an overall yellow appearance. The bottom pods should be dry and translucent with
detached seeds that rattle.[10]

o Peas (Yellow): Apply at the early onset of color change from green to yellow. Lower to middle
pods should be dry and translucent, and the seeds within should be detached.[10]

» Lentils: Apply when the majority of plants are turning yellow. The bottom pods should be
brown and dry, with hard seeds that rattle.[11]

e Chickpeas (Desi): Apply when the majority of plants are yellow, most pods are mature, and
seeds have turned from green to yellow or brown.[10]

e Chickpeas (Kabuli): Apply when the majority of plants and pods are ripe and dry, and seeds
have turned from green to white or tan and are detached from the pods.[10]

e Canola: Apply when 90% or more of the seeds have turned brown or black across the entire
plant.[12] Applying too early can lock in green seed.[12]

Q4: What is the role of adjuvants and water volume in Reglone® application?

As a contact herbicide, thorough coverage is essential for Reglone®'s effectiveness.[2][5]

o Adjuvants: The addition of a non-ionic surfactant (NIS) is required for most applications to
improve spray droplet retention and spreading on the leaf surface.[4] Some studies have
shown that adjuvants can significantly increase the efficacy of diquat, with fresh weight
reduction of weeds increasing from 50-54% to 77-98%.[13]
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o Water Volume: Using a higher water volume ensures better coverage, especially in dense
crop canopies.[3][7] A minimum of 20 gallons per acre is often recommended for ground
applications.[10][12]

Q5: How quickly does Reglone® work, and what is the rainfast period?

Reglone® is a fast-acting desiccant, with effects typically visible within a few days of
application.[2] Complete desiccation usually occurs within 4 to 10 days, depending on weather
conditions and crop density.[3][5][6] Reglone® is rainfast within 15 to 30 minutes of application.
[10][14]

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Solution(s)

Poor or uneven desiccation

1. Inadequate spray coverage:
Low water volume, incorrect
nozzle selection, or high travel
speed.[2][3] 2. Application in
bright sunlight: Rapid cell
death at the point of contact
limits translocation.[3][6] 3.
Drought-stressed crop: Plants
have a thicker cuticle, reducing
absorption. 4. Incorrect crop
staging: Application was made

too early or too late.

1. Increase water volume
(minimum 20 gal/acre for
ground application).[10] Use
appropriate nozzles (e.g., flat
fan) for thorough coverage.[2]
Reduce sprayer speed. 2.
Apply in the evening, early
morning, or on a cloudy day.[6]
[9] 3. Avoid applying to
drought-stressed crops. Wait
for rainfall or irrigation to
alleviate stress before
application.[8] 4. Scout the
field to ensure the crop is at
the correct physiological

maturity for desiccation.

Crop regrowth after application

Reglone® does not kill the
plant's root system.[4] Rainfall
after desiccation can stimulate
regrowth from the crown or

axillary buds.

Harvest the crop in a timely
manner after desiccation is

complete.[5]

Reduced efficacy of spray

solution

Use of dirty or muddy water:
Diquat binds to clay and
organic matter particles in the

water, inactivating it.[1][4]

Use clean water for the spray
solution. If using water from a
dugout or pond, ensure it is not
turbid.[4]

Tank-mix incompatibility

Physical or chemical
incompatibility with other

products in the tank mix.

Always perform a jar test to
check for compatibility before
mixing a full tank. Follow the
label instructions for all

products being mixed.
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Unexpected crop or seed

damage

Application at an incorrect,
immature crop stage: This can
lead to reduced seed size,
yield loss, and poor

germination.[15]

Ensure accurate crop staging
before application. Desiccation
will not advance the maturity of

immature seeds.[3]

Data Presentation

Table 1: Impact of Application Timing on Reglone® (Diquat) Efficacy

Application Timing

Rationale

Expected Outcome

Evening/Low Light

Allows for absorption and
distribution of the active
ingredient throughout the plant

before activation by sunlight.[3]

[6]

More complete and uniform
desiccation.[4] A study on
cowpea showed nocturnal
application led to a more
significant reduction in
chlorophyll levels, indicating
greater photosynthetic

disruption.[16]

Midday/Bright Sunlight

Rapid activation of diquat upon

contact with plant tissue.

Can lead to localized "burning"
of tissue, limiting translocation
and resulting in less effective,

uneven desiccation.

Table 2: Influence of Non-lonic Surfactant (NIS) on Diquat Efficacy

Efficacy (Fresh Weight .
Treatment . Observation
Reduction %)
Diquat alone 50-54% Moderate desiccant effect.
Significantly enhanced
) desiccant effect.[13]
Diquat + NIS 77-98%

Symptoms of desiccation may

appear more rapidly.[13]
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Data synthesized from a study on the effect of various adjuvants on diquat efficacy on grass
weeds.[13]

Experimental Protocols

Objective: To evaluate the desiccation efficacy of Reglone® under different application timings.

Materials:

Reglone® (Diquat 200g/L)

e Non-ionic surfactant (NIS)

o Calibrated research plot sprayer with flat-fan nozzles

o Target crop at the appropriate physiological stage for desiccation
e Plant moisture analyzer or drying oven

e Chlorophyll meter (optional)

» Data collection sheets

Methodology:

» Plot Establishment:

o Establish uniform plots of the target crop.

o Use a randomized complete block design with a minimum of four replications for each
treatment.

o Include an untreated control plot in each replication.
e Treatment Application:

o Treatment 1 (Evening Application): Apply Reglone® at the recommended rate with a non-
ionic surfactant one hour before sunset.
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o Treatment 2 (Midday Application): Apply Reglone® at the recommended rate with a non-
ionic surfactant between 12:00 PM and 2:00 PM on a sunny day.

o Ensure the sprayer is calibrated to deliver the desired water volume (e.g., 20
gallons/acre).

o Record environmental conditions (temperature, humidity, wind speed, cloud cover) at the
time of each application.

o Data Collection and Evaluation:

o Visual Assessment: Visually assess the percentage of desiccation (browning of plant
tissue) at 3, 7, and 10 days after treatment (DAT) for each plot.

o Plant Moisture Content: Collect whole-plant samples from each plot at 3, 7, and 10 DAT.
Determine the moisture content using a moisture analyzer or by oven-drying until a
constant weight is achieved.

o Chlorophyll Content (Optional): Use a chlorophyll meter to measure the chlorophyll
content of the upper leaves at the same time points to quantify the impact on
photosynthesis.

o Seed Moisture Content and Yield (at harvest): At the appropriate harvest time, harvest the
plots and determine the seed moisture content and yield for each treatment.

e Data Analysis:

o Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine the
significance of differences between the application timings.

Visualizations
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Caption: Mechanism of action for Reglone® (diquat) as a desiccant.
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Caption: Experimental workflow for evaluating Reglone® application timing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Why is Diquat not working in my Pond? / Platinum Ponds & Lake Management Greenville
SC | Charlotte NC | Asheville NC [platinumlakemanagement.com]

2. assets.greenbook.net [assets.greenbook.net]

3. Reglone (diquat) and Pre-Harvest Applications — Dry Bean Agronomy
[drybeanagronomy.ca]

. manitobapulse.ca [manitobapulse.ca]
. files.tlhort.com [files.tlhort.com]

. syngenta.ca [syngenta.ca]

. youtube.com [youtube.com]

. assets.syngentaebiz.com [assets.syngentaebiz.com]

© 00 N o o b

. assets.syngentaebiz.com [assets.syngentaebiz.com]
10. syngenta.ca [syngenta.ca]

11. assets.syngenta.ca [assets.syngenta.ca]

12. nuturf.com.au [nuturf.com.au]

13. Improving diquat efficacy on grasses by adding adjuvants to the spray solution before
use - Advances in Weed Science [awsjournal.org]

14. youtube.com [youtube.com]
15. researchgate.net [researchgate.net]

16. Time of Application of Desiccant Herbicides Affects Photosynthetic Pigments,
Physiological Indicators, and the Quality of Cowpea Seeds - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Optimizing Reglone® Application for Maximum
Desiccant Efficacy: A Technical Support Guide]. BenchChem, [2025]. [Online PDF]. Available

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b022050?utm_src=pdf-body
https://www.benchchem.com/product/b022050?utm_src=pdf-custom-synthesis
https://www.platinumlakemanagement.com/blog/why-is-diquat-not-working-in-my-pond
https://www.platinumlakemanagement.com/blog/why-is-diquat-not-working-in-my-pond
https://assets.greenbook.net/L51173.pdf
https://drybeanagronomy.ca/reglone-diquat-and-pre-harvest-applications/
https://drybeanagronomy.ca/reglone-diquat-and-pre-harvest-applications/
https://manitobapulse.ca/2025/08/diquat-tips-for-successful-desiccation/
http://files.tlhort.com/labels/3554-reglone_240_herbicide_-_diquat_ion.pdf
https://www.syngenta.ca/agronomy/reglone-ion-faqs
https://www.youtube.com/watch?v=pPjb7Rn6oIs
https://assets.syngentaebiz.com/pdf/media/Reglone_Ion_WCU_Pulse_Harvest_Management_Brochure_2020.pdf
https://assets.syngentaebiz.com/pdf/media/Reglone_Ion_WCU_Canola_Infographic_2022.pdf
https://www.syngenta.ca/productsdetail/reglone-desiccant
https://assets.syngenta.ca/pdf/ca/labels/REGLONE_Desiccant_26396_en_pamphlet.pdf
https://nuturf.com.au/media/catalog/product/file/Reglone_Herbicide_Label.pdf
https://awsjournal.org/article/improving-diquat-efficacy-on-grasses-by-adding-adjuvants-to-the-spray-solution-before-use/
https://awsjournal.org/article/improving-diquat-efficacy-on-grasses-by-adding-adjuvants-to-the-spray-solution-before-use/
https://www.youtube.com/watch?v=AzWaOo10tbg
https://www.researchgate.net/publication/279463781_Diquat_Used_as_a_Preharvest_Desiccant_Affects_Seed_Germination_of_Spinach_Table_Beet_and_Coriander
https://pmc.ncbi.nlm.nih.gov/articles/PMC11417823/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11417823/
https://www.benchchem.com/product/b022050#optimizing-reglone-application-timing-for-maximum-desiccant-effect
https://www.benchchem.com/product/b022050#optimizing-reglone-application-timing-for-maximum-desiccant-effect
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

at: [https://lwww.benchchem.com/product/b022050#0ptimizing-reglone-application-timing-for-
maximum-desiccant-effect]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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